Cas no 314052-84-1 (1-3-(3,6-dichloro-9H-carbazol-9-yl)-2-hydroxypropylpyrrolidine-2,5-dione)

• Product Name: 1-3-(3,6-dichloro-9H-carbazol-9-yl)-2-hydroxypropylpyrrolidine-2,5-dione
• CAS No: 314052-84-1
• MF: C₁₉H₁₆Cl₂N₂O₃
• MW: 391.2479429245
• CID: 6296457
• PubChem ID: 2852238
• Update Time: 2025-05-20

1-3-(3,6-dichloro-9H-carbazol-9-yl)-2-hydroxypropylpyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-3-(3,6-dichloro-9H-carbazol-9-yl)-2-hydroxypropylpyrrolidine-2,5-dione
• SR-01000446842-1
• Oprea1_529349
• AKOS000631198
• 1-(3-(3,6-dichloro-9H-carbazol-9-yl)-2-hydroxypropyl)pyrrolidine-2,5-dione
• SCHEMBL16211052
• SR-01000446842
• HMS650D21
• AKOS024602489
• Oprea1_505926
• Z56801368
• 1-[3-(3,6-dichloro-9H-carbazol-9-yl)-2-hydroxypropyl]pyrrolidine-2,5-dione
• ChemDiv1_022263
• 314052-84-1
• F1011-0198
• 1-[3-(3,6-dichlorocarbazol-9-yl)-2-hydroxypropyl]pyrrolidine-2,5-dione

• Inchi： 1S/C19H16Cl2N2O3/c20-11-1-3-16-14(7-11)15-8-12(21)2-4-17(15)22(16)9-13(24)10-23-18(25)5-6-19(23)26/h1-4,7-8,13,24H,5-6,9-10H2
• InChI Key： FOKLZWOYUGPGAL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C(=C1)C1C=C(C=CC=1N2CC(CN1C(CCC1=O)=O)O)Cl

Computed Properties

• Exact Mass: 390.0537978g/mol
• Monoisotopic Mass: 390.0537978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 1-3-(3,6-dichloro-9H-carbazol-9-yl)-2-hydroxypropylpyrrolidine-2,5-dione

Exploring 1-3-(3,6-dichloro-9H-carbazol-9-yl)-2-hydroxypropylpyrrolidine-2,5-dione (CAS No. 314052-84-1): Properties, Applications, and Research Insights

The compound 1-3-(3,6-dichloro-9H-carbazol-9-yl)-2-hydroxypropylpyrrolidine-2,5-dione (CAS No. 314052-84-1) is a highly specialized chemical entity that has garnered significant interest in pharmaceutical and materials science research. With its unique structural features, including the dichlorocarbazole and pyrrolidine-2,5-dione moieties, this molecule exhibits intriguing physicochemical properties and potential applications in drug discovery and advanced materials.

From a molecular perspective, 1-3-(3,6-dichloro-9H-carbazol-9-yl)-2-hydroxypropylpyrrolidine-2,5-dione combines the electron-rich characteristics of the carbazole core with the hydrogen-bonding capacity of the hydroxypropyl side chain. This combination makes it particularly interesting for researchers investigating small molecule inhibitors, organic semiconductors, and photovoltaic materials - all areas currently experiencing rapid growth in scientific publications and patent filings.

The pharmaceutical potential of CAS 314052-84-1 has been explored in several recent studies, particularly in relation to its kinase inhibition properties. The dichlorocarbazole portion of the molecule provides a rigid, planar structure that can effectively interact with ATP-binding sites in various kinase enzymes, while the pyrrolidine-2,5-dione moiety offers additional points for molecular recognition. These features have led to investigations into its potential as a scaffold for developing targeted cancer therapies and anti-inflammatory agents.

In materials science, the 1-3-(3,6-dichloro-9H-carbazol-9-yl)-2-hydroxypropyl derivative has shown promise in organic electronics applications. The carbazole core provides excellent hole-transporting characteristics, while the hydroxypropylpyrrolidine-2,5-dione segment can be modified to tune solubility and film-forming properties. Researchers are particularly interested in how these properties might contribute to more efficient OLED devices and organic photovoltaics.

Synthetic approaches to 1-3-(3,6-dichloro-9H-carbazol-9-yl)-2-hydroxypropylpyrrolidine-2,5-dione typically involve multi-step procedures that carefully control the introduction of the dichloro substituents and the formation of the hydroxypropyl linkage. Recent advances in green chemistry methodologies have led to more efficient routes for producing this compound, with improved yields and reduced environmental impact - a critical consideration in modern chemical manufacturing.

The stability profile of CAS 314052-84-1 has been the subject of several stability-indicating studies. Under standard storage conditions, the compound demonstrates good stability, though the hydroxypropyl group may be susceptible to oxidation under certain conditions. These findings have important implications for formulation scientists working with this compound in various applications.

Analytical characterization of 1-3-(3,6-dichloro-9H-carbazol-9-yl)-2-hydroxypropylpyrrolidine-2,5-dione typically employs advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. The latter has been particularly valuable in elucidating the three-dimensional structure of this molecule and its interactions with biological targets or other molecular components in materials applications.

Current market trends indicate growing interest in carbazole derivatives like 314052-84-1, driven by their versatility in both life sciences and materials applications. The compound's unique combination of properties positions it well for future developments in personalized medicine and sustainable energy technologies, two areas that continue to dominate scientific and industrial research priorities.

Environmental and safety assessments of 1-3-(3,6-dichloro-9H-carbazol-9-yl)-2-hydroxypropylpyrrolidine-2,5-dione have shown it to be compatible with modern green chemistry principles when handled appropriately. Researchers emphasize the importance of proper waste management protocols when working with halogenated compounds like this one, particularly in academic and industrial settings.

Looking forward, the scientific community anticipates continued exploration of CAS 314052-84-1 and related structures. Particular areas of interest include the development of more sustainable synthetic routes, expansion of its biological activity profile, and optimization of its materials properties for specific technological applications. These directions align well with current global research priorities in both the pharmaceutical and materials science sectors.

For researchers considering working with 1-3-(3,6-dichloro-9H-carbazol-9-yl)-2-hydroxypropylpyrrolidine-2,5-dione, it's important to consult the most recent literature and patent filings, as understanding of this compound's properties and potential applications continues to evolve rapidly. The compound represents an excellent example of how carefully designed molecular structures can bridge multiple disciplines of chemical research and application.